![molecular formula C15H22N2O2 B3184722 Methyl 2-[(3-ethylpiperazin-1-yl)methyl]benzoate CAS No. 1131588-01-6](/img/structure/B3184722.png)
Methyl 2-[(3-ethylpiperazin-1-yl)methyl]benzoate
Overview
Description
“Methyl 2-[(3-ethylpiperazin-1-yl)methyl]benzoate” is a chemical compound with the molecular formula C15H22N2O2 . It has a molecular weight of 262.35 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with a methyl ester group and a piperazine ring . The piperazine ring is further substituted with an ethyl group .Physical And Chemical Properties Analysis
“this compound” has a predicted boiling point of 381.4±32.0 °C and a predicted density of 1.060±0.06 g/cm3 . Its pKa is predicted to be 9.16±0.40 .properties
CAS RN |
1131588-01-6 |
|---|---|
Molecular Formula |
C15H22N2O2 |
Molecular Weight |
262.35 g/mol |
IUPAC Name |
methyl 2-[(3-ethylpiperazin-1-yl)methyl]benzoate |
InChI |
InChI=1S/C15H22N2O2/c1-3-13-11-17(9-8-16-13)10-12-6-4-5-7-14(12)15(18)19-2/h4-7,13,16H,3,8-11H2,1-2H3 |
InChI Key |
NNXHWDBCJCMQOK-UHFFFAOYSA-N |
SMILES |
CCC1CN(CCN1)CC2=CC=CC=C2C(=O)OC |
Canonical SMILES |
CCC1CN(CCN1)CC2=CC=CC=C2C(=O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
